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Compound of Interest

Compound Name:
2-(3-Amino-5,6-dichloropyridin-2-

yl)acetic acid

Cat. No.: B11774457

Get Quote

CAS: 98121-41-6 | Alt Name: 5-amino-2,3-dichloropyridine[1][2]

Part 1: Executive Summary & Structural
Significance
The 5,6-dichloro-3-aminopyridine scaffold represents a "privileged structure" in medicinal

chemistry, particularly in the design of kinase inhibitors and agrochemicals.[1] Its value lies in

its unique substitution pattern, which offers three distinct vectors for orthogonal

functionalization:

C3-Amine: A handle for amide coupling, urea formation, or Sandmeyer transformations.

C6-Chlorine (Ortho to N): Highly activated for Nucleophilic Aromatic Substitution (SNAr).[1]

C5-Chlorine (Meta to N): Less reactive toward SNAr but available for transition-metal

catalyzed cross-couplings (e.g., Suzuki-Miyaura).[1]

This differential reactivity allows chemists to "program" the molecule, sequentially building

complex pharmacophores without the need for extensive protecting group strategies.
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Part 2: Chemical Identity & Physical Properties[1]
Property Data Note

CAS Number 98121-41-6
Often listed as 5-amino-2,3-

dichloropyridine

Molecular Formula C₅H₄Cl₂N₂

Molecular Weight 163.00 g/mol

Appearance Light yellow to brown powder Oxidizes slowly in air

Melting Point 107–112 °C

pKa (Conjugate Acid) ~0.88 (Predicted)

Drastically lower than 3-

aminopyridine (pKa ~6.[1][3]

[4]0) due to electron-

withdrawing Cl atoms.[1]

Solubility
DMSO, Methanol, Ethyl

Acetate
Poor solubility in water

Part 3: Synthetic Methodologies
Primary Synthesis: Selective Nitro Reduction
The most robust route to 5,6-dichloro-3-aminopyridine is the reduction of 2,3-dichloro-5-

nitropyridine.[1]

Challenge: Standard catalytic hydrogenation (Pd/C, H₂) often results in hydrodechlorination

(stripping the Cl atoms).

Solution: Stoichiometric reduction using Iron (Fe) or Tin(II) chloride (SnCl₂) retains the

halogen pattern.

Protocol: Fe/Acetic Acid Reduction
Reaction: 2,3-dichloro-5-nitropyridine + Fe + AcOH/H₂O → 5,6-dichloro-3-aminopyridine[1]

Setup: Equip a 1L 3-neck flask with a mechanical stirrer and reflux condenser.
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Dissolution: Dissolve 2,3-dichloro-5-nitropyridine (77.2 g, 0.4 mol) in Glacial Acetic Acid (135

mL).

Addition: Slowly add Water (800 mL) with stirring. The substrate may precipitate; ensure a

uniform suspension.

Reduction: Add Iron Powder (111.7 g, 2.0 mol) in small portions.

Critical Control: Monitor internal temperature. Maintain T < 50°C using an ice bath if

necessary. Exceeding 50°C increases the risk of dechlorination.

Workup: After consumption of starting material (monitor by TLC/LCMS), filter the mixture

through Celite to remove iron salts.

Extraction: Extract the filtrate with Ethyl Acetate (3 x 200 mL). Wash combined organics with

saturated NaHCO₃ (to neutralize acid) and brine.

Purification: Dry over MgSO₄, concentrate, and recrystallize from Toluene if necessary.

Typical Yield: 85%

Visualization of Synthesis Logic
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Caption: Selective reduction pathway avoiding hydrodechlorination side-reactions.

Part 4: Reactivity & Functionalization Strategies
The core utility of this scaffold is the ability to differentiate between the two chlorine atoms.

Regioselectivity Map
C6-Cl (Position 2 relative to N): The nitrogen atom withdraws electron density via induction

and resonance (stabilizing the Meisenheimer intermediate).[1] This position is highly
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susceptible to SNAr.

C5-Cl (Position 3 relative to N): This position is meta to the nitrogen.[1] It is electronically

similar to a chlorobenzene and is significantly less reactive toward nucleophiles. It requires

Palladium-catalyzed coupling.[1][5][6]
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Caption: Orthogonal reactivity vectors allowing sequential functionalization.

Protocol: Regioselective SNAr Displacement
Objective: Selectively replace the C6-Cl with a morpholine or piperazine moiety.[1]

Reagents: Dissolve 5,6-dichloro-3-aminopyridine (1.0 eq) in NMP (N-Methyl-2-pyrrolidone) or

DMSO.

Base: Add DIPEA (Diisopropylethylamine) (2.0 eq).

Nucleophile: Add the amine (e.g., Morpholine) (1.1 eq).

Conditions: Heat to 100–120°C for 4–12 hours.

Note: The C5-Cl will remain intact under these conditions.[1]

Validation: 1H NMR will show a shift in the proton adjacent to the displaced chlorine.

Protocol: Sandmeyer Transformation (Diazotization)
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The C3-amine can be converted to a Fluorine, Iodine, or Nitrile.

Diazotization: Dissolve substrate in acid (e.g., HBF₄ for fluorination). Cool to 0°C.

Nitrite Addition: Add NaNO₂ (aq) dropwise to form the diazonium salt.

Substitution:

For Fluorine: Isolate the diazonium tetrafluoroborate salt and heat (Balz-Schiemann).[1]

For Iodine: Add KI (aq).

For Nitrile: Treat with CuCN.

Part 5: Medicinal Chemistry Applications
Kinase Inhibitor Design
This scaffold is a bioisostere for the aniline moiety found in many kinase inhibitors. The pyridine

nitrogen provides an additional H-bond acceptor, which can pick up specific interactions in the

ATP-binding pocket (e.g., the "hinge region").

Case Study (General): In EGFR or ALK inhibitors, the 3-amino group often forms a hydrogen

bond with the backbone carbonyl of the kinase hinge. The C6-substituent (introduced via

SNAr) projects into the solvent-exposed region (solubilizing group), while the C5-substituent

(introduced via Suzuki coupling) targets the hydrophobic back-pocket (gatekeeper residue).

[1]

Agrochemicals
The scaffold is a precursor to derivatives of Clopyralid (a pyridine carboxylic acid herbicide).

The introduction of the amino group allows for the synthesis of urea-based herbicides that

inhibit photosystem II.[1]

Part 6: References
Synthesis of 5-amino-2,3-dichloropyridine via Iron Reduction:

Source: PrepChem. "Synthesis of 3-amino-5,6-dichloropyridine."
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URL:[Link]

Chemical Properties & CAS Data:

Source: ChemicalBook. "5-Amino-2,3-dichloropyridine CAS 98121-41-6."[1][3]

Regioselectivity in Dichloropyridines:

Source: BenchChem. "Controlling Regioselectivity in Dichloropyridine Reactions."

Buchwald-Hartwig Coupling on Pyridines:

Source: WuXi AppTec. "How to Wisely Design Conditions for Buchwald-Hartwig

Couplings."

Sandmeyer Reaction on Aminopyridines:

Source: Ambeed. "Synthesis of 2,3-dichloro-5-fluoropyridine from 5-amino-2,3-

dichloropyridine."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 5,6-Dichloro-3-aminopyridine
Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11774457/docs#technical-guide-5-6-dichloro-3-
aminopyridine-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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